Cas no 1261981-74-1 (2-nitro-4-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic Acid)

• Product Name: 2-nitro-4-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic Acid
• CAS No: 1261981-74-1
• MF: C₁₇H₁₆N₂O₆S
• MW: 376.383743286133
• MDL: MFCD18323133
• CID: 1223331
• PubChem ID: 53228954
• Update Time: 2025-08-05

2-nitro-4-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-nitro-4-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic Acid
• DTXSID10692334
• 3-Nitro-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-carboxylic acid
• 2-Nitro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%
• 3-Nitro-3'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-4-carboxylic acid
• 1261981-74-1
• MFCD18323133
• 2-NITRO-4-[3-(PYRROLIDINYLSULFONYL)PHENYL]BENZOIC ACID

• MDL： MFCD18323133
• Inchi： 1S/C17H16N2O6S/c20-17(21)15-7-6-13(11-16(15)19(22)23)12-4-3-5-14(10-12)26(24,25)18-8-1-2-9-18/h3-7,10-11H,1-2,8-9H2,(H,20,21)
• InChI Key： YDEXTIFYTDMFSY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C=CC(C(=O)O)=C(C=2)[N+](=O)[O-])C=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 376.07290741g/mol
• Monoisotopic Mass: 376.07290741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives